Cas no 85711-13-3 (D-Cyclohexylglycinol)

D-Cyclohexylglycinol is a chiral amino alcohol derivative widely used as a versatile building block in organic synthesis and pharmaceutical applications. Its rigid cyclohexyl backbone enhances stereochemical control, making it valuable for asymmetric synthesis and catalyst design. The compound exhibits high stability and solubility in common organic solvents, facilitating efficient reaction workflows.
D-Cyclohexylglycinol structure
D-Cyclohexylglycinol structure
Product Name:D-Cyclohexylglycinol
CAS No:85711-13-3
MF:C8H17NO
MW:143.226682424545
MDL:MFCD23098611
CID:721135
PubChem ID:13617488
Update Time:2025-06-17

D-Cyclohexylglycinol Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-2-cyclohexylethanol
    • D-CHG-OL
    • (R)-2-AMINO-2-CYCLOHEXYL-ETHANOL
    • D-CYCLOHEXYLGLYCINOL
    • (R)-(-)-2-Amino-2-cyclohexylethan-1-ol
    • (R)-2-amino-2-cyclohexylethan-1-ol
    • (2R)-2-Amino-2-(cyclohexyl)ethanol
    • H-D-Chg-ol
    • d-cyclohexylglycinol, AldrichCPR
    • VJJORIDDPKCJTI-QMMMGPOBSA-N
    • BCP13882
    • KM2346
    • FCH848776
    • [R,(?)]-beta-Aminocyclohexaneethanol
    • (r)-1-cyclohexyl-2-hydroxy-ethylamine
    • (2R)-2-amino-2-cyclohexylethan-1-ol
    • OR316024
    • AX8123538
    • ST24035287
    • (βR)-β-Aminocyclohexaneethanol (ACI)
    • Cyclohexaneethanol, β-amino-, (R)- (ZCI)
    • (2R)-2-Amino-2-cyclohexylethanol
    • [(R)-1-Cyclohexyl-2-hydroxyethyl]amine
    • 85711-13-3
    • F14509
    • AKOS016843256
    • CS-0088060
    • SCHEMBL429555
    • EN300-1826318
    • DB-327958
    • MFCD04112588
    • DS-16677
    • D-Cyclohexylglycinol
    • MDL: MFCD23098611
    • Inchi: 1S/C8H17NO/c9-8(6-10)7-4-2-1-3-5-7/h7-8,10H,1-6,9H2/t8-/m0/s1
    • InChI Key: VJJORIDDPKCJTI-QMMMGPOBSA-N
    • SMILES: [C@H](C1CCCCC1)(N)CO

Computed Properties

  • Exact Mass: 143.13100
  • Monoisotopic Mass: 143.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 89.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 1

Experimental Properties

  • Density: 0.999
  • Melting Point: 72-74 ° C ° C
  • Boiling Point: 274 ºC
  • Flash Point: 119 ºC
  • PSA: 46.25000
  • LogP: 1.58660

D-Cyclohexylglycinol Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C

D-Cyclohexylglycinol Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

D-Cyclohexylglycinol Pricemore >>

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D-Cyclohexylglycinol Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ;  rt → 0 °C
1.2 Reagents: Iodine Solvents: Tetrahydrofuran ;  0 °C; 15 h, 0 °C → reflux; reflux → 0 °C
1.3 Reagents: Methanol
1.4 Reagents: Potassium hydroxide Solvents: Water ;  1.5 h, 50 °C
Reference
Palladium(0)-Catalyzed Enantioselective Intramolecular Arylation of Enantiotopic Secondary C-H Bonds
Melot, Romain ; et al, Angewandte Chemie, 2021, 60(13), 7245-7250

Production Method 2

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; overnight, reflux; reflux → rt
1.2 Reagents: Water ;  30 min, 0 °C
Reference
Regiodivergent Ring Opening of Chiral Aziridines
Wu, Bin; et al, Science (Washington, 2009, 326(5960),

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C → rt
Reference
Nickel-Catalyzed Remote Asymmetric Hydroalkylation of Alkenyl Ethers to Access Ethers of Chiral Dialkyl Carbinols
Wang, Jia-Wang ; et al, Journal of the American Chemical Society, 2023, 145(18), 10411-10421

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum dioxide Solvents: Acetic acid
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Stereoselective aldol reactions with chiral secondary acetamides
Devant, Ralf; et al, Chemische Berichte, 1986, 119(7), 2191-207

D-Cyclohexylglycinol Raw materials

D-Cyclohexylglycinol Preparation Products

D-Cyclohexylglycinol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:85711-13-3)D-Cyclohexylglycinol
Order Number:A851236
Stock Status:in Stock
Quantity:5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:34
Price ($):398.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:85711-13-3)D-Cyclohexylglycinol
A851236
Purity:99%
Quantity:5.0g
Price ($):398.0
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